3-Methoxy-4-nitropyridine
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Overview
Description
3-Methoxy-4-nitropyridine is a compound with the molecular formula C6H6N2O3 . It is also known by other synonyms such as Pyridine, 3-methoxy-4-nitro-, 3-methoxy-4-nitro-pyridine, and others .
Synthesis Analysis
The synthesis of nitropyridines, including 3-Methoxy-4-nitropyridine, often involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent . This forms the N-nitropyridinium ion, which when reacted with SO2/HSO3- in water, yields 3-nitropyridine .Molecular Structure Analysis
The molecular structure of 3-Methoxy-4-nitropyridine includes a pyridine ring with a methoxy group (-OCH3) attached to the 3rd carbon and a nitro group (-NO2) attached to the 4th carbon . The InChI string representation of the molecule isInChI=1S/C6H6N2O3/c1-11-6-4-7-3-2-5 (6)8 (9)10/h2-4H,1H3
. Chemical Reactions Analysis
The reaction mechanism of nitropyridines is not an electrophilic aromatic substitution but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift . This mechanism is also applicable to 3-Methoxy-4-nitropyridine .Physical And Chemical Properties Analysis
3-Methoxy-4-nitropyridine has a molecular weight of 154.12 g/mol . It has no hydrogen bond donors, four hydrogen bond acceptors, and one rotatable bond . Its exact mass and monoisotopic mass are both 154.03784206 g/mol . The topological polar surface area is 67.9 Ų .Scientific Research Applications
Organic Synthesis
3-Methoxy-4-nitropyridine is used as a building block in organic synthesis . It can be used to synthesize a variety of complex organic compounds, including various pyridine derivatives .
Nitropyridines Synthesis
3-Methoxy-4-nitropyridine plays a crucial role in the synthesis of nitropyridines . Nitropyridines are important intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes .
Synthesis of 4-Substituted Pyridines
The compound can be used in the synthesis of 4-substituted pyridines . These 4-substituted pyridines are important in medicinal chemistry due to their wide range of biological activities .
Synthesis of 2-Substituted Pyridines
3-Methoxy-4-nitropyridine can also be used in the synthesis of 2-substituted pyridines . These 2-substituted pyridines are also important in medicinal chemistry .
Vicarious Substitution Reactions
3-Methoxy-4-nitropyridine can undergo vicarious substitution reactions with ammonia and amines . This allows for the synthesis of a series of 4-substituted-2-alkylamino-5-nitropyridines .
Oxidative Substitution Reactions
In addition to vicarious substitution reactions, 3-Methoxy-4-nitropyridine can also undergo oxidative substitution reactions . This also leads to the synthesis of a series of 4-substituted-2-alkylamino-5-nitropyridines .
Solvent Studies
3-Methoxy-4-nitropyridine can be used in solvent studies . In these studies, the compound is considered as a solute in a cavity surrounded by the solvent .
Pharmaceutical Research
Due to its versatile reactivity, 3-Methoxy-4-nitropyridine is used in pharmaceutical research . It can be used to synthesize a variety of pharmaceutical compounds .
Safety and Hazards
While specific safety and hazard information for 3-Methoxy-4-nitropyridine is not available, general safety measures for handling similar chemicals include avoiding contact with skin and eyes, not breathing dust, and handling the product only in a closed system or with appropriate exhaust ventilation .
Future Directions
The future directions for 3-Methoxy-4-nitropyridine and similar compounds could involve the use of microreaction technology for the synthesis of fine chemicals and key pharmaceutical intermediates . This technology can increase process safety and efficiency, especially for fast, highly exothermic reactions .
Mechanism of Action
Mode of Action
Nitropyridines, in general, are known to undergo various chemical reactions, including electrophilic aromatic substitution .
Biochemical Pathways
Nitropyridines are known to be involved in various biochemical processes due to their reactivity .
Result of Action
Nitropyridines, in general, are known to have various biological activities, including antimicrobial, antiviral, and anticancer effects .
properties
IUPAC Name |
3-methoxy-4-nitropyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3/c1-11-6-4-7-3-2-5(6)8(9)10/h2-4H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRGWQIOTXFPOBE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CN=C1)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00595042 |
Source
|
Record name | 3-Methoxy-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00595042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-4-nitropyridine | |
CAS RN |
13505-07-2 |
Source
|
Record name | 3-Methoxy-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00595042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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